Cas no 86718-16-3 (4-(Acetylamino)-2-ethoxy-5-nitrobenzoic Acid Methyl Ester)

• Product Name: 4-(Acetylamino)-2-ethoxy-5-nitrobenzoic Acid Methyl Ester
• CAS No: 86718-16-3
• MF: C₁₂H₁₄N₂O₆
• MW: 282.249363422394
• CID: 1061419
• PubChem ID: 15096750
• Update Time: 2025-04-20

4-(Acetylamino)-2-ethoxy-5-nitrobenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-(Acetylamino)-2-ethoxy-5-nitrobenzoic Acid Methyl Ester
• ZXCSXMZHXLGCEP-UHFFFAOYSA-N
• methyl 4-(acetylamino)-2-ethoxy-5-nitrobenzoate
• methyl 4-acetamido-2-ethoxy-5-nitrobenzoate
• starbld0025327
• 86718-16-3
• SCHEMBL9721603
• DB-262625

• Inchi： 1S/C12H14N2O6/c1-4-20-11-6-9(13-7(2)15)10(14(17)18)5-8(11)12(16)19-3/h5-6H,4H2,1-3H3,(H,13,15)
• InChI Key： ZXCSXMZHXLGCEP-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(=C(C=C1C(=O)OC)[N+](=O)[O-])NC(C)=O

Computed Properties

• Exact Mass: 282.08518617g/mol
• Monoisotopic Mass: 282.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives